N-(3-iodopropen-1-yl)-2-carbomethoxy-3-(4-chlorophenyl)tropane
N-(3-iodopropen-1-yl)-2-carbomethoxy-3-(4-chlorophenyl)tropane
Brand Name:
Vulcanchem
CAS No.:
155509-52-7
VCID:
VC0119731
InChI:
InChI=1S/C18H21ClINO2/c1-23-18(22)17-15(12-3-5-13(19)6-4-12)11-14-7-8-16(17)21(14)10-2-9-20/h2-6,9,14-17H,7-8,10-11H2,1H3/b9-2-/t14-,15+,16+,17-/m0/s1
SMILES:
COC(=O)C1C2CCC(N2CC=CI)CC1C3=CC=C(C=C3)Cl
Molecular Formula:
C18H21ClINO2
Molecular Weight:
445.7 g/mol
N-(3-iodopropen-1-yl)-2-carbomethoxy-3-(4-chlorophenyl)tropane
CAS No.: 155509-52-7
Main Products
VCID: VC0119731
Molecular Formula: C18H21ClINO2
Molecular Weight: 445.7 g/mol
| CAS No. | 155509-52-7 |
|---|---|
| Product Name | N-(3-iodopropen-1-yl)-2-carbomethoxy-3-(4-chlorophenyl)tropane |
| Molecular Formula | C18H21ClINO2 |
| Molecular Weight | 445.7 g/mol |
| IUPAC Name | methyl (1R,2S,3S,5S)-3-(4-chlorophenyl)-8-[(Z)-3-iodoprop-2-enyl]-8-azabicyclo[3.2.1]octane-2-carboxylate |
| Standard InChI | InChI=1S/C18H21ClINO2/c1-23-18(22)17-15(12-3-5-13(19)6-4-12)11-14-7-8-16(17)21(14)10-2-9-20/h2-6,9,14-17H,7-8,10-11H2,1H3/b9-2-/t14-,15+,16+,17-/m0/s1 |
| Standard InChIKey | NHXMCNVSIJECMD-NQRVDGKMSA-N |
| Isomeric SMILES | COC(=O)[C@@H]1[C@H]2CC[C@H](N2C/C=C\I)C[C@@H]1C3=CC=C(C=C3)Cl |
| SMILES | COC(=O)C1C2CCC(N2CC=CI)CC1C3=CC=C(C=C3)Cl |
| Canonical SMILES | COC(=O)C1C2CCC(N2CC=CI)CC1C3=CC=C(C=C3)Cl |
| Synonyms | (123I)IPT iodine-123-IPT N-(3-iodopropen-1-yl)-2-carbomethoxy-3-(4-chlorophenyl)tropane N-(3-iodopropen-1-yl)-2-carbomethoxy-3-(4-chlorophenyl)tropane, (E)-isomer NIPCOMOCT |
| PubChem Compound | 6438909 |
| Last Modified | Nov 11 2021 |
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